Cas no 1803586-71-1 (2-(cycloheptylamino)ethan-1-ol hydrochloride)

• Product Name: 2-(cycloheptylamino)ethan-1-ol hydrochloride
• CAS No: 1803586-71-1
• CID: 4616477
• PubChem ID: 12217892
• Update Time: 2025-06-07

2-(cycloheptylamino)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cycloheptylamino)ethan-1-ol hydrochloride

Additional information on 2-(cycloheptylamino)ethan-1-ol hydrochloride

Introduction to 2-(cycloheptylamino)ethan-1-ol hydrochloride (CAS No. 1803586-71-1)

2-(cycloheptylamino)ethan-1-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803586-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its structural features and potential biological activities. The presence of a cycloheptylamine moiety and an ethanol side chain suggests possible interactions with biological targets, making it a subject of considerable research interest.

The structure of 2-(cycloheptylamino)ethan-1-ol hydrochloride consists of a primary amine group attached to a cycloheptyl ring, which is further linked to an ethanol moiety. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility profile is particularly advantageous for in vitro studies and drug delivery systems.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The biological activity of 2-(cycloheptylamino)ethan-1-ol hydrochloride has been explored in several preclinical studies. Researchers have been particularly intrigued by its potential role as a modulator of enzymatic pathways and as a candidate for further drug development. Preliminary findings suggest that this compound may exhibit properties relevant to neurological and inflammatory conditions, although more extensive studies are necessary to fully elucidate its mechanisms of action.

The pharmacokinetic properties of 2-(cycloheptylamino)ethan-1-ol hydrochloride are also of great importance. Studies have begun to investigate how the compound is metabolized and eliminated by the body. Understanding these processes is crucial for optimizing dosages and minimizing potential side effects. Initial data indicate that the compound has a moderate half-life, suggesting it may require multiple dosing regimens for sustained therapeutic effects.

One of the most exciting aspects of 2-(cycloheptylamino)ethan-1-ol hydrochloride is its versatility in chemical modifications. The presence of both the cycloheptylamine and ethanol groups provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced potency or selectivity. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of 2-(cycloheptylamino)ethan-1-ol hydrochloride has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including multi-step organic reactions and purification methods such as column chromatography. These methods ensure that the final product meets the stringent requirements for pharmaceutical use.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-(cycloheptylamino)ethan-1-ol hydrochloride and biological targets. Molecular modeling studies have provided insights into how this compound might bind to enzymes or receptors, offering a rational basis for designing more effective derivatives.

The potential applications of 2-(cycloheptylamino)ethan-1-ol hydrochloride extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural features may offer advantages over existing compounds. This broadens the scope of its utility and highlights its significance as a versatile building block in chemical synthesis.

In conclusion, 2-(cycloheptylamino)ethan-1-ol hydrochloride (CAS No. 1803586-71-1) represents a promising compound with diverse applications in pharmaceuticals and beyond. Its structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further research. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development.